Cas no 62133-12-4 (2-Butenoic acid, 4-(3-methylphenyl)-, (E)-)
62133-12-4 structure
Product Name:2-Butenoic acid, 4-(3-methylphenyl)-, (E)-
CAS No:62133-12-4
MF:C11H12O2
MW:176.211783409119
CID:456942
PubChem ID:71389625
Update Time:2025-04-19
2-Butenoic acid, 4-(3-methylphenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-(3-methylphenyl)-, (E)-
- 4-(3-methylphenyl)but-2-enoic acid
- DTXSID60811614
- 62133-12-4
-
- Inchi: 1S/C11H12O2/c1-9-4-2-5-10(8-9)6-3-7-11(12)13/h2-5,7-8H,6H2,1H3,(H,12,13)
- InChI Key: AXGPSHKADVTYAQ-UHFFFAOYSA-N
- SMILES: OC(C=CCC1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Butenoic acid, 4-(3-methylphenyl)-, (E)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
62133-12-4 (2-Butenoic acid, 4-(3-methylphenyl)-, (E)-) Related Products
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